Cas no 1779641-09-6 (2-amino-2-(4-methylthiophen-3-yl)acetic acid)

• Product Name: 2-amino-2-(4-methylthiophen-3-yl)acetic acid
• CAS No: 1779641-09-6
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 6295738
• PubChem ID: 84766045
• Update Time: 2025-10-29

2-amino-2-(4-methylthiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methylthiophen-3-yl)acetic acid
• 1779641-09-6
• EN300-1852763

• Inchi： 1S/C7H9NO2S/c1-4-2-11-3-5(4)6(8)7(9)10/h2-3,6H,8H2,1H3,(H,9,10)
• InChI Key： QMLOXBFRUSTJFH-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(C(=O)O)N

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-amino-2-(4-methylthiophen-3-yl)acetic acid

2-amino-2-(4-methylthiophen-3-yl)acetic acid (CAS No. 1779641-09-6): A Comprehensive Overview

The compound 2-amino-2-(4-methylthiophen-3-yl)acetic acid (CAS No. 1779641-09-6) is a structurally unique organic molecule that has garnered attention in various fields, including pharmacology, biochemistry, and material science. This compound is characterized by its amino group, thiophene ring, and acetic acid backbone, which collectively contribute to its diverse functional properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with enhanced pharmacokinetic profiles.

The synthesis of 2-amino-2-(4-methylthiophen-3-yl)acetic acid involves a multi-step process that typically begins with the preparation of the thiophene derivative. Researchers have employed various methodologies, including Suzuki coupling and Stille coupling reactions, to achieve high yields and purity. The integration of methylthiophene into the molecular framework not only enhances stability but also introduces electronic effects that are critical for biological activity. Recent advancements in catalytic systems have further optimized the synthesis pathway, making it more environmentally friendly and cost-effective.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The amino group and carboxylic acid group present in the molecule provide versatile sites for further functionalization. For instance, researchers have explored the use of this compound as a precursor for peptide synthesis, where its ability to form stable amide bonds has been exploited. Additionally, the thiophene ring imparts aromaticity and conjugation, which are essential for modulating the electronic properties of the molecule—a feature that is highly desirable in medicinal chemistry.

Recent studies have also investigated the role of 2-amino-2-(4-methylthiophen-3-yl)acetic acid in biological systems. In vitro experiments have demonstrated its ability to inhibit certain enzymes, such as kinases and proteases, which are implicated in various pathological conditions like cancer and neurodegenerative diseases. The compound's selectivity and potency suggest that it could serve as a lead compound for developing novel therapeutic agents. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems.

The structural versatility of this compound has also led to its exploration in materials science. The incorporation of methylthiophene into polymer frameworks has been shown to enhance electrical conductivity and mechanical stability. Researchers have utilized this compound as a monomer in the synthesis of conducting polymers, which find applications in flexible electronics and energy storage devices. The combination of its electronic properties and ease of functionalization positions it as a valuable component in advanced materials research.

In terms of safety and handling, 2-amino-2-(4-methylthiophen-3-yl)acetic acid is classified as a non-hazardous chemical under standard conditions. However, precautions should be taken during synthesis and handling to avoid exposure to sensitive environments or prolonged contact with skin or eyes. Proper ventilation and personal protective equipment are recommended to ensure safe working conditions.

Looking ahead, the continued exploration of 2-amino-2-(4-methylthiophen-3-yl)acetic acid is expected to yield further insights into its potential applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for both academic research and industrial development. As advancements in synthetic chemistry and bioinformatics continue to evolve, this compound is poised to play an increasingly significant role in shaping future innovations.